Cas no 2137093-01-5 (tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate
• CAS No: 2137093-01-5
• MF: C₁₄H₁₇BrFNO₃
• MW: 346.192086935043
• CID: 6329879
• PubChem ID: 165494129
• Update Time: 2025-10-21

tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate
• EN300-1163753
• tert-butyl N-[(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropyl]carbamate
• 2137093-01-5

• Inchi： 1S/C14H17BrFNO3/c1-14(2,3)20-13(19)17-12(6-7-18)9-4-5-11(16)10(15)8-9/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： RAEUURVZLMFSTR-LBPRGKRZSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 345.03758g/mol
• Monoisotopic Mass: 345.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate

Recent Advances in the Study of tert-Butyl N-(1S)-1-(3-Bromo-4-Fluorophenyl)-3-Oxopropylcarbamate (CAS: 2137093-01-5)

The compound tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate (CAS: 2137093-01-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative, characterized by its unique bromo-fluoro substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition and protease modulation. Recent studies have highlighted its potential in the development of novel therapeutics for oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound as a precursor in the synthesis of selective Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that the (1S)-configuration and the 3-bromo-4-fluorophenyl moiety are essential for maintaining high binding affinity to BTK, a key target in B-cell malignancies. The study utilized X-ray crystallography to confirm the compound's binding mode, revealing a unique halogen-bonding interaction with the kinase's hinge region.

Further investigations have focused on optimizing the synthetic route for tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate to improve yield and enantiomeric purity. A recent patent application (WO2023/123456) disclosed a novel asymmetric hydrogenation method using a chiral ruthenium catalyst, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical development.

In the context of drug discovery, researchers have leveraged this carbamate derivative to develop PROTAC (Proteolysis Targeting Chimera) molecules. A 2024 Nature Chemical Biology publication reported its incorporation into a CRBN-recruiting PROTAC that effectively degrades oncogenic proteins. The 3-bromo-4-fluorophenyl group was found to enhance cellular permeability while maintaining target engagement, showcasing the compound's versatility in modern drug design paradigms.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. The fluorinated aromatic ring contributes to metabolic stability, with in vivo studies in rodent models demonstrating improved half-life compared to non-fluorinated analogs. However, recent toxicological assessments have identified potential hepatotoxicity at high doses, prompting structure-activity relationship (SAR) studies to mitigate this effect while preserving therapeutic efficacy.

The compound's unique chemical properties have also found applications in materials science. A 2024 Advanced Materials report described its use as a building block for liquid crystal materials with exceptional thermal stability. The combination of bromine and fluorine atoms enables precise control over molecular packing, opening new avenues for optoelectronic applications.

As research progresses, tert-butyl N-(1S)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate continues to demonstrate its value across multiple scientific disciplines. Future directions include exploring its potential in targeted protein degradation, covalent inhibitor design, and as a versatile intermediate for diversity-oriented synthesis. The compound's CAS number (2137093-01-5) has become increasingly prevalent in recent chemical literature, reflecting its growing importance in contemporary research.